rac-(3R,4S)-3-azido-4-methoxyoxolane
Overview
Description
Rac-(3R,4S)-3-azido-4-methoxyoxolane (rac-AMO) is a synthetic compound that has been developed for its potential applications in scientific research. It is a member of the oxolane family of compounds, and is a derivative of azidosugar. Rac-AMO has been studied for its potential to be used as a novel reagent for the synthesis of a variety of compounds, as well as for its potential applications in biochemistry and physiology.
Mechanism of Action
The mechanism of action of rac-(3R,4S)-3-azido-4-methoxyoxolane is not yet fully understood. However, it is believed that rac-(3R,4S)-3-azido-4-methoxyoxolane acts as a nucleophile, attacking electrophilic centers in the reaction mixture. This results in the formation of a new bond between the rac-(3R,4S)-3-azido-4-methoxyoxolane and the electrophile, leading to the formation of the desired product.
Biochemical and Physiological Effects
Rac-AMO has been studied for its potential effects on biochemical and physiological processes. It has been shown to affect the activity of enzymes involved in the synthesis of proteins, lipids, and carbohydrates. Rac-AMO has also been shown to affect the expression of genes involved in the regulation of metabolic processes. Furthermore, rac-(3R,4S)-3-azido-4-methoxyoxolane has been shown to affect the activity of hormones involved in the regulation of physiological processes, such as growth, development, and reproduction.
Advantages and Limitations for Lab Experiments
Rac-AMO has several advantages for laboratory experiments. It is a relatively inexpensive reagent and is relatively easy to synthesize. Furthermore, it is a highly reactive compound and can be used to synthesize a variety of compounds in a short amount of time. However, rac-(3R,4S)-3-azido-4-methoxyoxolane is a highly toxic compound and should be handled with caution.
Future Directions
There are several potential future directions for the use of rac-(3R,4S)-3-azido-4-methoxyoxolane in scientific research. It could be used as a reagent for the synthesis of more complex compounds, such as peptides and nucleotides. It could also be used as a catalyst for the synthesis of organic compounds, such as amines and alcohols. Furthermore, rac-(3R,4S)-3-azido-4-methoxyoxolane could be used as a reagent for the synthesis of polymers, such as poly(ethylene glycol) and poly(vinyl alcohol). Finally, rac-(3R,4S)-3-azido-4-methoxyoxolane could be used to study the effects of its biochemical and physiological effects on biological processes.
Synthesis Methods
Rac-AMO is synthesized in three steps. The first step involves the reaction of 3-azido-4-methoxyoxolane with a thiol-containing compound, such as thiophenol, to form a thioether. The second step involves the oxidation of the thioether with a suitable oxidizing agent, such as sodium hypochlorite, to form a disulfide. The final step involves the reduction of the disulfide with a reducing agent, such as sodium borohydride, to form rac-(3R,4S)-3-azido-4-methoxyoxolane.
Scientific Research Applications
Rac-AMO has been studied for its potential applications in scientific research. It has been used as a reagent for the synthesis of a variety of compounds, including carbohydrates, peptides, and nucleotides. Rac-AMO has also been used as a catalyst for the synthesis of organic compounds, such as amines and alcohols. Furthermore, rac-(3R,4S)-3-azido-4-methoxyoxolane has been used as a reagent for the synthesis of polymers, such as poly(ethylene glycol) and poly(vinyl alcohol).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-3-azido-4-methoxyoxolane involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Methoxyacetaldehyde", "Sodium azide", "Diethyl tartrate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Methoxyacetaldehyde is reacted with diethyl tartrate in the presence of sodium borohydride to form (3R,4S)-3-methoxy-4-hydroxyoxolane.", "Step 2: The hydroxyl group of (3R,4S)-3-methoxy-4-hydroxyoxolane is protected with methanesulfonyl chloride to form (3R,4S)-3-methoxy-4-methanesulfonyloxyoxolane.", "Step 3: Sodium azide is added to (3R,4S)-3-methoxy-4-methanesulfonyloxyoxolane in the presence of triethylamine to form (3R,4S)-3-azido-4-methoxyoxolane.", "Step 4: The resulting compound is racemized by treatment with hydrochloric acid and sodium hydroxide.", "Step 5: The racemic mixture is purified by column chromatography using a mixture of methanol and ethyl acetate as the eluent to obtain rac-(3R,4S)-3-azido-4-methoxyoxolane as a colorless oil." ] } | |
CAS RN |
2089498-73-5 |
Molecular Formula |
C5H9N3O2 |
Molecular Weight |
143.1 |
Purity |
95 |
Origin of Product |
United States |
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